Cas no 108614-16-0 (2,6,7-Trioxabicyclo[2.2.2]octane,4-pentyl-1-[4-[2-(trimethylsilyl)ethynyl]phenyl]-)

• Product Name: 2,6,7-Trioxabicyclo[2.2.2]octane,4-pentyl-1-[4-[2-(trimethylsilyl)ethynyl]phenyl]-
• CAS No: 108614-16-0
• MF: C₂₁H₃₀O₃Si
• MW: 358.546607494354
• CID: 189824
• PubChem ID: 3065690
• Update Time: 2025-04-19

2,6,7-Trioxabicyclo[2.2.2]octane,4-pentyl-1-[4-[2-(trimethylsilyl)ethynyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane,4-pentyl-1-[4-[2-(trimethylsilyl)ethynyl]phenyl]-
• ((4-(4-Pentyl-2,6,7-trioxabicyclo(2.2.2)oct-1-yl)phenyl)ethynyl)trimet hylsilane
• trimethyl-[2-[4-(1-pentyl-3,5,8-trioxabicyclo[2.2.2]octan-4-yl)phenyl]ethynyl]silane
• Silane, ((4-(4-pentyl-2,6,7-trioxabicyclo(2.2.2)oct-1-yl)phenyl)ethynyl)trimethyl-
• trimethyl{[4-(4-pentyl-2,6,7-trioxabicyclo[2.2.2]oct-1-yl)phenyl]ethynyl}silane
• ((4-(4-Pentyl-2,6,7-trioxabicyclo(2.2.2)oct-1-yl)phenyl)ethynyl)trimethylsilane
• 108614-16-0
• DTXSID00148633
• SCHEMBL9211298

• Inchi： 1S/C21H30O3Si/c1-5-6-7-13-20-15-22-21(23-16-20,24-17-20)19-10-8-18(9-11-19)12-14-25(2,3)4/h8-11H,5-7,13,15-17H2,1-4H3
• InChI Key： GQOYBAHZFVZDEM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1C=CC(=CC=1)C12OCC(CO1)(CO2)CCCCC

Computed Properties

• Exact Mass: 358.1965
• Monoisotopic Mass: 358.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.533
• PSA: 27.69
• LogP: 4.66950